N-(4-Amino-2,6-dimethyl-phenyl)-4-methyl-benzenesulfonamide

• Molecular Formula: C15H18N2O2S
• Molecular Weight: 290.4 g/mol
• IUPAC Name: N-(4-amino-2,6-dimethylphenyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C15H18N2O2S/c1-10-4-6-14(7-5-10)20(18,19)17-15-11(2)8-13(16)9-12(15)3/h4-9,17H,16H2,1-3H3
• InChI Key: OLYYBTQUYQJIAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=C(C=C2C)N)C

Description

N-(4-Amino-2,6-dimethyl-phenyl)-4-methyl-benzenesulfonamide is a useful research compound. Its molecular formula is C15H18N2O2S and its molecular weight is 290.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sodium dithionite (772 mg) in water (6 mL) was added to a solution of N-(2,6-diethyl-4-nitro-phenyl)-4-methyl-benzenesulfonamide (309 mg) in tetrahydrofuran (6 mL) and the resulting mixture was stirred at 50° C. for 20 hours. After cooling, the water was saturated with potassium carbonate and extracted with ethyl acetate (2×10 mL). The combined organic phases were dried over sodium sulfate, concentrated in vacuo and purified by flash chromatography to furnish 70 mg (25%) of the title compound as a off-white solid. The product was used directly in the following reaction without spectral characterization.